1-Eicosapentaenoyl-sn-glycerol-3-phosphocholine

• CAS No.: 162440-04-2
• Product Name: 1-Eicosapentaenoyl-sn-glycerol-3-phosphocholine
• Molecular Formula: C28H48NO7P
• Molecular Weight: 541.7 g/mol
• IUPAC Name: [(2R)-2-hydroxy-3-[(5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• Standard InChI: InChI=1S/C28H48NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28(31)34-25-27(30)26-36-37(32,33)35-24-23-29(2,3)4/h6-7,9-10,12-13,15-16,18-19,27,30H,5,8,11,14,17,20-26H2,1-4H3/b7-6-,10-9-,13-12-,16-15-,19-18-/t27-/m1/s1
• Standard InChIKey: PDIGSOAOQOXRDU-WJPZTBRDSA-N
• Isomeric SMILES: CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)O
• SMILES: CCC=CCC=CCC=CCC=CCC=CCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)O
• Canonical SMILES: CCC=CCC=CCC=CCC=CCC=CCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)O
• Physical Description: Solid
• Description: PC(20:5(5Z, 8Z, 11Z, 14Z, 17Z)/0:0), also known as lysophosphatidylcholine(20:5/0:0) or LPC(20:5/0:0), belongs to the class of organic compounds known as 1-acyl-sn-glycero-3-phosphocholines. These are glycerophosphocholines in which the glycerol is esterified with a fatty acid at O-1 position, and linked at position 3 to a phosphocholine. Thus, PC(20:5(5Z, 8Z, 11Z, 14Z, 17Z)/0:0) is considered to be a glycerophosphocholine lipid molecule. PC(20:5(5Z, 8Z, 11Z, 14Z, 17Z)/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(20:5(5Z, 8Z, 11Z, 14Z, 17Z)/0:0) has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, PC(20:5(5Z, 8Z, 11Z, 14Z, 17Z)/0:0) is primarily located in the membrane (predicted from logP) and intracellular membrane.; LysoPC(20:5(5Z,8Z,11Z,14Z,17Z)) is a lysophosphatidylcholine.
• Synonyms: (7R,14Z,17Z,20Z,23Z,26Z)-4,7-Dihydroxy-N,N,N-trimethyl-10-oxo-3,5,9-trioxa-4-phosphanonacosa-14,17,20,23,26-pentaen-1-aminium 4-Oxide
• PubChem Compound: 11757087
• Last Modified: Dec 23 2021